Cas no 2320958-52-7 (2-chloro-6-fluoro-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}benzamide)

• Product Name: 2-chloro-6-fluoro-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}benzamide
• CAS No: 2320958-52-7
• MF: C₁₇H₁₇ClFNO₂S
• MW: 353.838785886765
• CID: 5355715
• Update Time: 2025-05-23

2-chloro-6-fluoro-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)benzamide
• 2-chloro-6-fluoro-N-[(4-thiophen-3-yloxan-4-yl)methyl]benzamide
• 2-chloro-6-fluoro-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}benzamide

• Inchi： 1S/C17H17ClFNO2S/c18-13-2-1-3-14(19)15(13)16(21)20-11-17(5-7-22-8-6-17)12-4-9-23-10-12/h1-4,9-10H,5-8,11H2,(H,20,21)
• InChI Key： QHVRKZPIMLVITO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NCC1(C2=CSC=C2)CCOCC1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 419
• XLogP3: 3.7
• Topological Polar Surface Area: 66.6

Additional information on 2-chloro-6-fluoro-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}benzamide

2-Chloro-6-Fluoro-N-{4-(Thiophen-3-Yl)Oxan-4-Ylmethyl}Benzamide: A Comprehensive Overview

The compound 2-chloro-6-fluoro-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}benzamide (CAS No. 2320958-52-7) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzamide core with a thiophene-containing oxane ring. The presence of chlorine and fluorine substituents further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the importance of benzamide derivatives in drug discovery, particularly in the development of anti-inflammatory, antiviral, and anticancer agents. The incorporation of a thiophene moiety in this compound adds to its electronic properties, making it a promising candidate for further research. The oxane ring, on the other hand, contributes to the molecule's stability and solubility, which are critical factors in drug design.

The synthesis of 2-chloro-6-fluoro-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}benzamide involves a multi-step process that includes nucleophilic substitution, Friedel-Crafts acylation, and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced biological testing.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Preliminary in vitro studies have demonstrated that it exhibits potent inhibitory activity against key enzymes involved in inflammation and cancer progression. These findings suggest that benzamide derivatives with thiophene substituents could serve as lead compounds for developing novel therapeutic agents.

In addition to its pharmacological applications, 2-chloro-6-fluoro-N-{4-(thiophen-3-ylo oxan-4-y lmethyl}benzamide has shown promise in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in thin-film deposition techniques have enabled researchers to explore its application in flexible electronic devices.

The integration of thiophene-containing oxane rings into benzamide frameworks has opened new avenues for chemical innovation. By leveraging computational chemistry tools, scientists can predict the compound's behavior under various conditions, facilitating its optimization for specific applications. This approach has significantly accelerated the discovery process and reduced costs associated with traditional trial-and-error methods.

Furthermore, the environmental impact of synthesizing CAS No. 2320958-52-7 has been a focus of recent research. Green chemistry principles have been applied to develop eco-friendly synthesis routes that minimize waste and reduce energy consumption. These efforts align with global sustainability goals and highlight the importance of responsible chemical manufacturing.

In conclusion, 2-chloro-6-fluoro-N-{4-(thiophen-3-ylo oxan -4-y lmethyl}benzamide represents a cutting-edge advancement in organic chemistry. Its versatile structure, combined with emerging research findings, positions it as a valuable asset in both pharmaceutical and materials science domains. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to scientific progress.